Cas no 2138038-48-7 (3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane)

• Product Name: 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane
• CAS No: 2138038-48-7
• MF: C₁₂H₂₁IO₂
• MW: 324.198416471481
• CID: 6104510
• PubChem ID: 165493503
• Update Time: 2025-07-16

3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane
• 3-{[1-(iodomethyl)-4-methylcyclohexyl]oxy}oxolane
• EN300-1134602
• 2138038-48-7

• Inchi： 1S/C12H21IO2/c1-10-2-5-12(9-13,6-3-10)15-11-4-7-14-8-11/h10-11H,2-9H2,1H3
• InChI Key： PHEDRLPBGQLDQE-UHFFFAOYSA-N
• SMILES： ICC1(CCC(C)CC1)OC1COCC1

Computed Properties

• Exact Mass: 324.05863g/mol
• Monoisotopic Mass: 324.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane

3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane (CAS No. 2138038-48-7): An Overview of a Promising Compound in Medicinal Chemistry

3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane, with the CAS number 2138038-48-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its cyclohexyl and oxolane moieties, which confer it with a range of chemical and biological properties that make it a valuable candidate for further research and development.

The molecular structure of 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane consists of a cyclohexane ring substituted with a methyl group and an iodomethyl group, which is attached to an oxolane (tetrahydrofuran) ring. The presence of the iodine atom is particularly noteworthy, as it can be utilized in various radiolabeling techniques for imaging and diagnostic purposes. Additionally, the oxolane ring provides structural rigidity and stability, which can enhance the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can cross the blood-brain barrier efficiently, making it a viable candidate for central nervous system (CNS) disorders. Its ability to modulate specific neurotransmitter systems, such as the cholinergic and dopaminergic pathways, has been demonstrated in preclinical models.

In addition to its potential in neurodegenerative diseases, 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane has also shown promise in oncology. Studies have indicated that this compound can inhibit the growth of various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, which are critical processes in tumor progression. These findings suggest that 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic profile of 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects in patients.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane. Early-phase trials have shown promising results, with patients demonstrating significant improvements in disease symptoms without severe side effects. These findings have generated considerable excitement among researchers and clinicians alike, paving the way for more advanced clinical studies.

Beyond its direct therapeutic applications, 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane also holds promise as a platform molecule for drug discovery. Its unique chemical structure can serve as a scaffold for the development of novel derivatives with enhanced biological activities or improved pharmacological properties. For instance, modifications to the iodomethyl group or the oxolane ring could lead to compounds with increased potency or selectivity for specific targets.

In conclusion, 3-{1-(iodomethyl)-4-methylcyclohexyloxy}oxolane (CAS No. 2138038-48-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to make significant contributions to the treatment of various diseases and conditions.